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Compound of Interest

Compound Name: Spirapril Hydrochloride

Cat. No.: B023658 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of Spirapril Hydrochloride against

other prominent Angiotensin-Converting Enzyme (ACE) inhibitors. The information is supported

by experimental data from clinical trials to aid in research and development efforts within the

cardiovascular therapeutic area.

Mechanism of Action: The Renin-Angiotensin-
Aldosterone System
ACE inhibitors exert their therapeutic effects by modulating the Renin-Angiotensin-Aldosterone

System (RAAS), a critical pathway in blood pressure regulation. Spirapril, like other ACE

inhibitors, is a prodrug that is converted in the body to its active metabolite, spiraprilat.[1]

Spiraprilat competitively binds to and inhibits ACE, preventing the conversion of angiotensin I to

the potent vasoconstrictor, angiotensin II.[2] This inhibition leads to vasodilation, reduced

aldosterone secretion, and consequently, a decrease in blood pressure.[3]

Below is a diagram illustrating the RAAS pathway and the point of intervention for ACE

inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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